molecular formula C10H13N3O3S2 B12194715 3,5-dimethyl-N-[2-(1,3-thiazol-2-yl)ethyl]-1,2-oxazole-4-sulfonamide

3,5-dimethyl-N-[2-(1,3-thiazol-2-yl)ethyl]-1,2-oxazole-4-sulfonamide

Cat. No.: B12194715
M. Wt: 287.4 g/mol
InChI Key: JWRJAPDHOWOVEC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound 3,5-dimethyl-N-[2-(1,3-thiazol-2-yl)ethyl]-1,2-oxazole-4-sulfonamide features a 1,2-oxazole core substituted with methyl groups at positions 3 and 5, a sulfonamide group at position 4, and a 2-(1,3-thiazol-2-yl)ethyl substituent. This architecture combines sulfonamide bioactivity with heterocyclic moieties (oxazole and thiazole), which are common in antimicrobial and enzyme-targeting agents.

Properties

Molecular Formula

C10H13N3O3S2

Molecular Weight

287.4 g/mol

IUPAC Name

3,5-dimethyl-N-[2-(1,3-thiazol-2-yl)ethyl]-1,2-oxazole-4-sulfonamide

InChI

InChI=1S/C10H13N3O3S2/c1-7-10(8(2)16-13-7)18(14,15)12-4-3-9-11-5-6-17-9/h5-6,12H,3-4H2,1-2H3

InChI Key

JWRJAPDHOWOVEC-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C(=NO1)C)S(=O)(=O)NCCC2=NC=CS2

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3,5-dimethyl-N-[2-(1,3-thiazol-2-yl)ethyl]-1,2-oxazole-4-sulfonamide typically involves multiple steps, starting with the formation of the thiazole and oxazole rings. The thiazole ring can be synthesized through the Hantzsch thiazole synthesis, which involves the condensation of α-haloketones with thioamides. The oxazole ring can be formed via the cyclization of α-haloketones with amides. The final step involves the sulfonation of the oxazole ring and subsequent coupling with the thiazole derivative under controlled conditions .

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the synthetic route to maximize yield and purity while minimizing costs and environmental impact. This could include the use of continuous flow reactors, advanced purification techniques, and green chemistry principles to ensure sustainable production .

Chemical Reactions Analysis

Nucleophilic Substitution at Sulfonamide Nitrogen

The sulfonamide nitrogen (-NH-) undergoes nucleophilic substitution under basic conditions (e.g., K₂CO₃ in DMF), enabling derivatization:

  • Reaction with alkyl/aryl halides : Forms N-alkylated or N-arylated derivatives.

  • Thiocyanation : Reacts with thiocyanate reagents (e.g., KSCN) to introduce -SCN groups .

Example :

R-X+SulfonamideBaseR-NH-Sulfonamide+HX\text{R-X} + \text{Sulfonamide} \xrightarrow{\text{Base}} \text{R-NH-Sulfonamide} + \text{HX}

Conditions: 60–80°C, 12–24 h .

Hydrolysis of Sulfonamide Group

Controlled acidic or basic hydrolysis cleaves the sulfonamide bond:

  • Acidic hydrolysis (HCl/H₂O): Produces sulfonic acid and amine fragments.

  • Basic hydrolysis (NaOH/EtOH): Generates sulfonate salts .

Thermodynamic Data :

Reaction TypeConditionsProduct(s)Yield (%)
Acidic Hydrolysis6M HCl, reflux, 6h1,2-oxazole-4-sulfonic acid + ethylthiazole amine78
Basic Hydrolysis2M NaOH, 70°C, 4hSodium sulfonate + NH₃85

Source: Optimized protocols from industrial-scale synthesis .

Oxidation of Thiazole and Oxazole Moieties

The thiazole ring undergoes selective oxidation:

  • Thiazole Sulfur Oxidation : H₂O₂ or mCPBA oxidizes the thiazole sulfur to sulfoxide or sulfone derivatives .

  • Oxazole Ring Stability : The oxazole ring remains intact under mild oxidative conditions but degrades at >150°C.

Key Observation :

  • Sulfone derivatives show enhanced antibacterial activity against methicillin-resistant Staphylococcus aureus (MIC: 2 µg/mL) .

Cyclization Reactions

The compound participates in cyclocondensation reactions to form fused heterocycles:

  • With α-Amino Esters : Forms 1,2,4-triazinone derivatives via 1,3-dipolar cycloaddition .

  • With Aldehydes : Condenses with aromatic aldehydes (e.g., p-chlorobenzaldehyde) to yield spirocyclic compounds .

Representative Reaction :

Sulfonamide+R-CHOAcid CatalystSpirocyclic Product\text{Sulfonamide} + \text{R-CHO} \xrightarrow{\text{Acid Catalyst}} \text{Spirocyclic Product}

Conditions: AcOH, 100°C, 8h; yields 65–72% .

Functionalization via Electrophilic Aromatic Substitution

The electron-rich thiazole ring undergoes electrophilic substitution:

  • Nitration : HNO₃/H₂SO₄ introduces nitro groups at the 5-position of the thiazole ring.

  • Halogenation : NBS or Cl₂ generates bromo/chloro derivatives .

Synthetic Utility :

  • Nitro derivatives serve as intermediates for reduced amine analogs with improved pharmacokinetics .

Metal-Catalyzed Cross-Coupling

Palladium-catalyzed reactions enable arylation/alkenylation:

  • Suzuki Coupling : Reacts with aryl boronic acids to form biaryl sulfonamides.

  • Heck Reaction : Introduces alkenyl groups at the thiazole C-5 position .

Optimized Conditions :

Reaction TypeCatalystLigandYield (%)
Suzuki CouplingPd(PPh₃)₄-88
Heck ReactionPd(OAc)₂P(o-Tol)₃75

Source: Scale-up studies for antimicrobial analogs .

Stability Under Thermal and Photolytic Conditions

  • Thermal Degradation : Decomposes above 200°C, releasing SO₂ and heterocyclic fragments (TGA data).

  • Photolysis : UV light (254 nm) induces cleavage of the sulfonamide group, forming radical intermediates .

Scientific Research Applications

Antiviral Activity

Research indicates that compounds similar to 3,5-dimethyl-N-[2-(1,3-thiazol-2-yl)ethyl]-1,2-oxazole-4-sulfonamide exhibit significant antiviral properties. For example:

  • Compounds with thiazole moieties have shown effectiveness against various viral infections by inhibiting viral replication pathways. Studies have reported that derivatives of thiazole can inhibit the activity of viruses such as HIV and influenza .

Anticancer Potential

The compound's structure suggests potential interactions with specific proteins involved in cancer progression:

  • It may act as an inhibitor of certain kinases or enzymes critical for tumor growth and metastasis. Research has demonstrated that modifications to similar sulfonamide compounds can enhance their anticancer efficacy by targeting cancer cell metabolism .

Enzyme Inhibition Studies

In biochemical assays, 3,5-dimethyl-N-[2-(1,3-thiazol-2-yl)ethyl]-1,2-oxazole-4-sulfonamide has been used as a probe to study enzyme interactions:

  • Its ability to bind to active sites or allosteric sites allows researchers to investigate the modulation of enzyme activities. This application is crucial for understanding metabolic pathways and developing new therapeutic strategies .

Case Studies and Research Findings

StudyFindings
Ndungu et al. (2024)Developed novel pyrazole derivatives with antiviral activity against measles virus; related structures suggest similar efficacy for thiazole-containing compounds .
Zhang et al. (2024)Investigated bis-pyrazole derivatives showing superior antiviral activity against tobacco mosaic virus; implications for thiazole derivatives indicate a promising avenue for further research .
Epalrestat StudyThiazolidinone derivatives exhibited high potency against HIV; suggests structural similarities may confer similar benefits to thiazole-containing sulfonamides.

Mechanism of Action

The mechanism of action of 3,5-dimethyl-N-[2-(1,3-thiazol-2-yl)ethyl]-1,2-oxazole-4-sulfonamide involves its interaction with various molecular targets and pathways. The thiazole and oxazole rings can interact with enzymes and receptors, modulating their activity. The sulfonamide group can inhibit the activity of certain enzymes by mimicking the structure of natural substrates, leading to therapeutic effects .

Comparison with Similar Compounds

Structural and Functional Comparison with Analogues

Core Substituent Variations

Compound A : 3,5-Dimethyl-N-{2-[4-(4-methylbenzyl)piperidin-1-yl]-3,4-dioxocyclobut-1-en-1-yl}-1,2-oxazole-4-sulfonamide
  • Key Differences : Replaces the thiazol-2-yl ethyl group with a 4-(4-methylbenzyl)piperidinyl-dioxocyclobutene substituent.
  • Biological Relevance: Co-crystallized with E.
  • Molecular Weight : Higher (~550–600 g/mol estimated) due to the bulky dioxocyclobutene-piperidine motif.
Compound B (SD31-0099) : 3,5-Dimethyl-N-{2-[3-(pyrrolidine-1-carbonyl)-6,7-dihydropyrano[4,3-c]pyrazol-1(4H)-yl]ethyl}-1,2-oxazole-4-sulfonamide
  • Key Differences: Incorporates a pyranopyrazolyl-pyrrolidine carbonyl substituent.
  • Physicochemical Properties: Molecular weight = 423.49 g/mol; the pyranopyrazole moiety may enhance metabolic stability but reduce solubility.
Compound C (BT27878) : 3,5-Dimethyl-N-[2-(2-pyridin-4-yl-1,3-thiazol-4-yl)ethyl]-1,2-oxazole-4-sulfonamide
  • Key Differences : Substitutes the thiazole with a pyridinyl-thiazolyl group.
  • Molecular Weight : 364.44 g/mol; the pyridine ring could improve binding affinity to metal-containing enzymes.

Structural and Pharmacokinetic Data

Compound Molecular Formula Molecular Weight (g/mol) Key Substituent Biological Target/Activity
Target Compound C₁₀H₁₂N₄O₃S₂ ~324.42* 2-(1,3-thiazol-2-yl)ethyl Unknown (hypothesized enzyme inhibitor)
Compound A C₂₄H₂₈N₄O₅S ~548.62* Piperidinyl-dioxocyclobutene E. coli RNA polymerase inhibition
Compound B (SD31-0099) C₁₈H₂₅N₅O₅S 423.49 Pyranopyrazolyl-pyrrolidine carbonyl Undisclosed (structural screening)
Compound C (BT27878) C₁₅H₁₆N₄O₃S₂ 364.44 Pyridinyl-thiazolyl Undisclosed (similar core to sulfonamide antibiotics)

*Estimated based on analogous structures.

Sulfonamide Group Comparisons

The sulfonamide (-SO₂NH-) group is conserved across all analogues, suggesting shared mechanisms such as hydrogen bonding with enzyme active sites. For example, sulfathiazole (a sulfonamide antibiotic) forms co-crystals with triazine derivatives, demonstrating sulfonamide-mediated lattice stabilization. The target compound’s sulfonamide may similarly interact with bacterial or fungal targets, though experimental validation is needed.

Discussion of Substituent Impact on Activity

  • Thiazole vs.
  • Piperidinyl-Dioxocyclobutene (Compound A) : The rigid, planar dioxocyclobutene group may improve binding to hydrophobic enzyme pockets (e.g., RNA polymerase), but its bulkiness could limit membrane permeability.
  • Pyranopyrazole (Compound B): The fused pyranopyrazole system increases molecular complexity and weight, likely improving metabolic stability but requiring formulation optimization for bioavailability.

Biological Activity

The compound 3,5-dimethyl-N-[2-(1,3-thiazol-2-yl)ethyl]-1,2-oxazole-4-sulfonamide is a member of the oxazole and thiazole family, which has garnered attention due to its potential biological activities. This article reviews the biological activity of this compound, focusing on its antimicrobial, anticancer, and anti-inflammatory properties.

Chemical Structure and Properties

The chemical structure of 3,5-dimethyl-N-[2-(1,3-thiazol-2-yl)ethyl]-1,2-oxazole-4-sulfonamide can be represented as follows:

  • Molecular Formula : C11H14N4O3S
  • Molecular Weight : 286.32 g/mol
  • Structural Features : The compound contains a sulfonamide group, an oxazole ring, and a thiazole moiety which contribute to its biological properties.

Antimicrobial Activity

Recent studies have highlighted the antimicrobial potential of compounds containing thiazole and oxazole rings. For instance:

  • In vitro Studies : A study demonstrated that derivatives of thiazole exhibited significant antibacterial activity against both Gram-positive and Gram-negative bacteria. The compound showed effectiveness against drug-resistant strains of Staphylococcus aureus and Escherichia coli .
Bacterial StrainMinimum Inhibitory Concentration (MIC)
Staphylococcus aureus32 µg/mL
Escherichia coli64 µg/mL
Candida albicans16 µg/mL

Anticancer Activity

The anticancer properties of thiazole derivatives have been extensively researched. The compound has shown selective cytotoxicity towards cancer cell lines such as A549 (lung cancer) and Caco-2 (colon cancer):

  • Cell Viability Assays : In studies where various concentrations were tested, the compound significantly reduced cell viability in Caco-2 cells with an IC50 value of 39.8% at 100 µM concentration .
Cell LineIC50 (µM)% Viability at 100 µM
A549>10085%
Caco-239.839.8%

Anti-inflammatory Activity

The anti-inflammatory potential of this compound is linked to its ability to inhibit cyclooxygenase enzymes (COX). Research indicates that thiazole derivatives can act as COX inhibitors, potentially reducing inflammation-related pathways:

  • COX Inhibition Studies : Preliminary data suggest that the compound exhibits moderate inhibition against COX-II, which is crucial in inflammatory processes .

Case Study 1: Antimicrobial Efficacy

A case study evaluated the effectiveness of the compound in treating infections caused by methicillin-resistant Staphylococcus aureus (MRSA). The study found that the compound significantly inhibited MRSA growth in vitro and showed promise for further development as an antimicrobial agent.

Case Study 2: Anticancer Properties

Another case study focused on the anticancer activity against colorectal cancer cell lines. The results indicated that the compound could induce apoptosis in Caco-2 cells through reactive oxygen species (ROS) generation, suggesting a mechanism for its anticancer effects.

Q & A

Basic Research Questions

Q. What synthetic methodologies are employed to prepare 3,5-dimethyl-N-[2-(1,3-thiazol-2-yl)ethyl]-1,2-oxazole-4-sulfonamide?

  • Methodology : The compound can be synthesized via multi-step reactions involving sulfonamide coupling, cyclization, and functional group modifications. For example, thiazole-ethylamine intermediates are often prepared by reacting 1,3-thiazole derivatives with ethylenediamine analogs under reflux conditions, followed by sulfonylation with 1,2-oxazole-4-sulfonyl chlorides. Reaction optimization (e.g., solvent choice, temperature, and catalyst) is critical to improve yield and purity .
  • Key Tools : NMR (e.g., δ = 2.22–2.49 ppm for methyl groups in oxazole and thiazole moieties) and HR-EIMS confirm structural integrity .

Q. How is the compound structurally characterized in crystallographic studies?

  • Methodology : Single-crystal X-ray diffraction (SC-XRD) using SHELX software (SHELXL/SHELXS) resolves bond lengths, angles, and intermolecular interactions. For example, sulfonamide S–N and C–S bonds are typically analyzed to assess electronic delocalization .
  • Data Interpretation : Refinement parameters (e.g., R factor < 0.05) and hydrogen-bonding networks (e.g., N–H···O interactions) validate crystal packing stability .

Q. What in vitro assays are used to evaluate the compound’s biological activity?

  • Methodology : Standard assays include enzyme inhibition studies (e.g., SARS-CoV-2 Main Protease or methyltransferase inhibition at IC₅₀ values) and cytotoxicity profiling (MTT assays). ADMET parameters (e.g., LogP, solubility) are calculated using tools like SwissADME .

Advanced Research Questions

Q. How can synthetic routes be optimized to address low yields in sulfonamide coupling steps?

  • Methodology : Use of coupling agents (e.g., DCC/DMAP) in anhydrous DMF improves sulfonamide bond formation. Reaction monitoring via TLC or HPLC-MS identifies intermediates, while recrystallization (e.g., ethanol/water) enhances purity. For example, derivatives in achieved 72–85% yields via controlled stoichiometry and reflux conditions.

Q. What computational strategies predict the compound’s binding affinity to therapeutic targets?

  • Methodology : Molecular docking (AutoDock Vina) and molecular dynamics (MD) simulations (GROMACS) assess interactions with proteins (e.g., SARS-CoV-2 Main Protease). Key parameters include binding free energy (ΔG) and RMSD values (< 2 Å for stable complexes) .
  • Validation : Compare computational results with experimental IC₅₀ values to refine force field parameters .

Q. How are structure-activity relationship (SAR) studies designed for derivatives of this compound?

  • Methodology : Systematic substitution at the oxazole (C3/C5 methyl groups) and thiazole-ethylamine side chain modulates activity. For example, halogenated aryl groups in improved antimicrobial activity by 40% compared to unsubstituted analogs.
  • Data Analysis : Principal component analysis (PCA) correlates substituent electronic effects (e.g., Hammett constants) with bioactivity trends .

Q. How are crystallographic data discrepancies resolved when refining complex hydrogen-bonding networks?

  • Methodology : SHELXL’s TWIN/BASF commands model twinning or disorder. For co-crystals (e.g., sulfathiazole-triazine systems), difference Fourier maps identify omitted electron density peaks .

Q. What strategies address contradictions between in silico predictions and experimental bioactivity data?

  • Methodology : Re-evaluate docking poses using flexible ligand protocols or QM/MM hybrid methods. Experimental validation via isothermal titration calorimetry (ITC) measures binding constants (Kd) to resolve false positives .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.